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Compound of Interest

Compound Name: Diethyl 5-formylisophthalate

CAS No.: 208450-84-4

Cat. No.: B3325204

Get Quote

Diethyl 5-formylisophthalate (CAS No. 208450-84-4) is a substituted aromatic compound

featuring both ester and aldehyde functional groups.[1][2] This unique combination makes it a

valuable intermediate and building block in the synthesis of more complex molecules,

particularly in the fields of pharmaceuticals and advanced materials. The reactivity of the

aldehyde group allows for a variety of chemical transformations, while the diethyl ester moieties

can be hydrolyzed to the corresponding dicarboxylic acid or transesterified.

In any synthetic application, but especially in drug development, the purity of starting materials

and intermediates is paramount. Impurities, even in trace amounts, can lead to unwanted side

reactions, the formation of toxic byproducts, and reduced yields of the final product. For

researchers and drug development professionals, a robust and reliable analytical strategy to

assess the purity of Diethyl 5-formylisophthalate is not just a quality control measure; it is a

foundational requirement for reproducible and successful research. This guide provides a

comprehensive overview of the analytical techniques and methodologies for the definitive purity

analysis of this compound, grounded in established scientific principles.
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A foundational understanding of a compound's physical properties is essential for selecting and

optimizing analytical methods. For instance, its predicted boiling point informs the feasibility of

Gas Chromatography (GC).

Property Value Reference

CAS Number 208450-84-4 [1][2]

Molecular Formula C₁₃H₁₄O₅ [1][2]

Molecular Weight 250.25 g/mol [1][2]

Predicted Boiling Point 380.7 ± 32.0 °C [1]

Predicted Density 1.192 ± 0.06 g/cm³ [1]

Understanding Potential Impurities: A Synthesis-
Based Approach
The most common route for synthesizing Diethyl 5-formylisophthalate is through the

oxidation of Diethyl 5-(hydroxymethyl)isophthalate.[2] This synthetic pathway is the primary

source of potential process-related impurities. A self-validating analytical protocol must be

capable of separating and detecting these specific compounds.

Key Potential Impurities:

Unreacted Starting Material: Diethyl 5-(hydroxymethyl)isophthalate. Its presence indicates an

incomplete oxidation reaction.

Over-oxidation Product: Diethyl 5-carboxyisophthalate (or the corresponding isophthalic acid

if hydrolysis occurs). This results from the aldehyde group being further oxidized.

Residual Solvents: Solvents used during the reaction and purification (e.g., ethanol, ethyl

acetate, dichloromethane) may be present in the final product.

Degradation Products: The compound may degrade under harsh conditions (e.g., heat, light,

or extreme pH), leading to various other impurities.
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Synthesis & Impurity Pathway
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Caption: Relationship between starting material, product, and key process impurities.

Chromatographic Methods: The Cornerstone of
Purity Assessment
Chromatography is the most powerful technique for separating and quantifying impurities in

organic compounds. Both High-Performance Liquid Chromatography (HPLC) and Gas

Chromatography (GC) are highly applicable to Diethyl 5-formylisophthalate, each offering

distinct advantages.

High-Performance Liquid Chromatography (HPLC)
HPLC is the preferred method for potency and purity determination due to its high resolution,

sensitivity, and suitability for non-volatile compounds. A reverse-phase HPLC method with UV

detection is the logical choice for this analyte, as the aromatic ring and carbonyl groups provide

strong chromophores for sensitive UV detection.[3]
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Stationary Phase: A C18 (octadecylsilyl) column is selected for its versatility and excellent

retention of moderately polar to non-polar compounds like Diethyl 5-formylisophthalate.

Mobile Phase: A gradient elution using a mixture of a buffered aqueous phase (e.g., 0.01 M

sodium dihydrogen orthophosphate) and an organic modifier (e.g., acetonitrile) provides the

necessary resolving power to separate the target compound from both more polar (e.g.,

over-oxidation product) and less polar impurities.[4]

Detection: UV detection at a wavelength around 218 nm or 254 nm is expected to provide

high sensitivity for the aromatic system.[3][4]

HPLC Purity Analysis Workflow

Sample Preparation
(Dissolve in Mobile Phase) HPLC Injection Chromatographic Separation

(C18 Column, Gradient Elution) UV Detection Data Analysis
(Peak Integration, Purity Calculation) Final Report

Click to download full resolution via product page

Caption: A typical workflow for HPLC-based purity analysis.

This protocol is designed to be a self-validating system by incorporating system suitability

testing (SST).

Instrumentation:

HPLC system with a gradient pump, autosampler, column thermostat, and UV detector.

Chromatographic Conditions:

Column: Shim-pack C18, 250 mm x 4.6 mm, 5 µm particle size (or equivalent).[4]

Mobile Phase A: 0.01 M Sodium Dihydrogen Orthophosphate in water.

Mobile Phase B: Acetonitrile.

Gradient Program:
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0-5 min: 30% B

5-20 min: 30% to 80% B

20-25 min: 80% B

25-26 min: 80% to 30% B

26-30 min: 30% B

Flow Rate: 1.0 mL/min.

Column Temperature: 25 °C.[4]

Detection Wavelength: 218 nm.[4]

Injection Volume: 10 µL.

Preparation of Solutions:

Standard Solution: Accurately weigh about 10 mg of Diethyl 5-formylisophthalate
reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with a

50:50 mixture of Mobile Phase A and B.

Sample Solution: Prepare the sample to be tested in the same manner as the standard

solution.

System Suitability Testing (SST):

Before sample analysis, inject the standard solution five times.

Acceptance Criteria:

The relative standard deviation (RSD) of the peak area for the five replicate injections

should be ≤ 2.0%.

The theoretical plates for the main peak should be ≥ 2000.

The tailing factor should be ≤ 2.0.
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Analysis and Purity Calculation:

Inject the sample solution.

Identify the peak for Diethyl 5-formylisophthalate by comparing its retention time with

that of the reference standard.

Calculate the purity using the area percent method:

% Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Gas Chromatography (GC)
GC is an excellent complementary technique, particularly for analyzing volatile impurities and

residual solvents that may not be detected by HPLC.[5][6] Given the compound's predicted

high boiling point, a high-temperature capillary column and appropriate inlet temperature are

necessary.[1]

Technique: Headspace GC is ideal for residual solvent analysis, while direct injection is

suitable for assessing volatile organic impurities.[7][8]

Column: A mid-polarity capillary column, such as a VF-624ms (6% cyanopropylphenyl / 94%

dimethylpolysiloxane), is a good starting point for general-purpose analysis of semi-volatile

compounds.[5]

Detector: A Flame Ionization Detector (FID) offers excellent sensitivity for organic

compounds. For unambiguous identification of unknown impurities, coupling the GC to a

Mass Spectrometer (MS) is the gold standard.[9][10]

Instrumentation:

GC system with a split/splitless injector, capillary column, and FID.

Chromatographic Conditions:

Column: VF-624ms, 60 m x 0.25 mm ID, 1.4 µm film thickness (or equivalent).

Carrier Gas: Helium at a constant flow of 1.5 mL/min.
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Injector Temperature: 280 °C.

Detector Temperature: 300 °C.

Oven Program:

Initial Temp: 50 °C, hold for 5 min.

Ramp: 10 °C/min to 280 °C, hold for 10 min.

Injection: 1 µL, split ratio 50:1.

Sample Preparation:

Accurately prepare a solution of the sample in a suitable solvent (e.g., ethanol, GC grade)

at a concentration of approximately 1 mg/mL.

Spectroscopic Methods for Structural Confirmation
While chromatography excels at separation and quantification, spectroscopic techniques

provide definitive structural information.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is arguably the most powerful tool for structural elucidation. Both ¹H and ¹³C NMR should

be used to confirm the identity of Diethyl 5-formylisophthalate and can also be used to

identify and quantify impurities without the need for a reference standard for the impurity itself

(qNMR).

Expected ¹H NMR Signals:

A singlet for the aldehyde proton (~9-10 ppm).

Signals in the aromatic region (~7.5-8.5 ppm) corresponding to the three protons on the

benzene ring.

A quartet for the two methylene (-CH₂-) groups of the ethyl esters (~4.4 ppm), coupled to

the methyl protons.[11]
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A triplet for the two methyl (-CH₃) groups of the ethyl esters (~1.4 ppm), coupled to the

methylene protons.[11]

Infrared (IR) Spectroscopy
IR spectroscopy is a rapid and simple method to confirm the presence of key functional groups.

Expected Key IR Absorptions:

Strong C=O stretching for the ester groups (~1720 cm⁻¹).

Strong C=O stretching for the aldehyde group (~1700 cm⁻¹).

C-O stretching for the ester linkage (~1250-1300 cm⁻¹).

Aromatic C=C stretching (~1600 cm⁻¹).

Summary and Integrated Approach
A comprehensive purity analysis of Diethyl 5-formylisophthalate requires an integrated

approach. No single technique can provide all the necessary information.
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Technique Primary Application Information Provided

HPLC-UV Purity and Potency Assay

Quantitative separation of non-

volatile impurities and main

component.[3][4]

GC-FID/MS
Residual Solvents & Volatile

Impurities

Quantification of volatile

impurities and definitive

identification with MS.[5][10]

¹H NMR Identity Confirmation

Unambiguous structural

confirmation and quantification

of impurities.

IR Spectroscopy Functional Group Confirmation

Rapid verification of key

chemical bonds and functional

groups.

LC-MS Impurity Identification

Molecular weight determination

of unknown impurities detected

by HPLC.

By combining these methods, researchers and drug development professionals can build a

complete purity profile of Diethyl 5-formylisophthalate, ensuring the quality, safety, and

consistency of their work. This multi-faceted, self-validating approach provides the

trustworthiness required for high-stakes applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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